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Abstract
Heteronoside is a complex flavonoid glycoside that has been identified and isolated from the

herbaceous plant Leonurus artemisia.[1] As a member of the flavonoid family, it possesses a

polyphenolic structure that suggests potential bioactivity, a characteristic of this class of natural

products. This technical guide provides a detailed examination of the chemical structure of

Heteronoside, based on currently available data. While comprehensive experimental and

biological activity data for Heteronoside remains limited in publicly accessible literature, this

document consolidates the known information and provides generalized experimental context

for its study.

Chemical Structure and Properties
Heteronoside is characterized by a flavone core, specifically quercetin, which is glycosidically

linked to a decorated disaccharide at the 3-hydroxyl position. The systematic name for

Heteronoside is 4H-1-Benzopyran-4-one, 3-[[6-O-[6-deoxy-3-O-(4-hydroxy-3,5-

dimethoxybenzoyl)-α-L-mannopyranosyl]-β-D-galactopyranosyl]oxy]-2-(3,4-

dihydroxyphenyl)-5,7-dihydroxy-.[1]

The structure consists of the following key components:
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Aglycone: Quercetin, a well-known flavonol with a 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4H-

1-benzopyran-4-one structure.

Disaccharide: A β-D-galactopyranosyl unit linked to a 6-deoxy-α-L-mannopyranosyl (α-L-

rhamnopyranosyl) moiety.

Acyl Group: A 4-hydroxy-3,5-dimethoxybenzoyl group attached to the 3-position of the

mannopyranosyl residue.

A 2D representation of the chemical structure of Heteronoside is provided below:

2D Structure of Heteronoside

Caption: 2D chemical structure of Heteronoside.

Physicochemical Properties
The fundamental physicochemical properties of Heteronoside have been determined and are

summarized in the table below. This quantitative data is essential for its identification and for

various analytical and experimental procedures.

Property Value Reference

Molecular Formula C36H38O20 [1]

Molecular Weight 790.68 g/mol [1]

CAS Number 852638-61-0 [1][2]

Experimental Protocols
While specific, detailed experimental protocols for the original isolation and characterization of

Heteronoside are not extensively published, a general methodology for the extraction and

purification of flavonoid glycosides from plant sources, such as Leonurus artemisia, is

presented below. This serves as a foundational guide for researchers aiming to isolate and

study Heteronoside or similar compounds.

General Protocol for Isolation and Purification
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Plant Material Collection and Preparation:

Aerial parts of Leonurus artemisia are collected, washed, and air-dried in the shade.

The dried plant material is ground into a fine powder to increase the surface area for

extraction.

Extraction:

The powdered plant material is subjected to solvent extraction, typically using a polar

solvent such as methanol or ethanol, at room temperature.

The extraction is often performed multiple times to ensure a high yield of the target

compounds.

The resulting extracts are combined and concentrated under reduced pressure using a

rotary evaporator.

Solvent Partitioning:

The concentrated crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

Flavonoid glycosides, being polar, are typically enriched in the ethyl acetate and n-butanol

fractions.

Chromatographic Purification:

The enriched fraction is subjected to various chromatographic techniques for the isolation

of pure compounds.

Column Chromatography: The fraction is initially separated on a silica gel or Sephadex

LH-20 column, eluting with a gradient of solvents (e.g., chloroform-methanol or methanol-

water).

Preparative High-Performance Liquid Chromatography (HPLC): Further purification of the

fractions obtained from column chromatography is achieved using preparative HPLC with

a C18 column and a suitable mobile phase, often a gradient of acetonitrile and water.
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Structural Elucidation
The chemical structure of the isolated compound is typically elucidated using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, allowing for the deduction of the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR: Provides information on the number and chemical environment of protons,

including the characteristic signals for the aromatic protons of the flavonoid core, the

anomeric protons of the sugar moieties, and the protons of the acyl group.

¹³C-NMR and DEPT: Reveals the number and types of carbon atoms (CH, CH₂, CH₃, and

quaternary carbons).

2D-NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity within the molecule. COSY (Correlation Spectroscopy) identifies proton-proton

couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates protons with

their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation)

establishes long-range correlations between protons and carbons, which is essential for

determining the glycosylation and acylation sites and the linkage between the sugar units.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific studies in the peer-reviewed literature detailing the

biological activities and mechanisms of action of Heteronoside. As a flavonoid glycoside, it is

plausible that Heteronoside may exhibit antioxidant, anti-inflammatory, or other biological

properties characteristic of this compound class. However, without experimental data, any such

claims would be speculative.

Consequently, no signaling pathways directly modulated by Heteronoside have been

identified. Therefore, a diagrammatic representation of its biological interactions cannot be

provided at this time. Further research is required to investigate the pharmacological potential

of this complex natural product.
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Conclusion
Heteronoside is a structurally intricate flavonoid glycoside isolated from Leonurus artemisia.

Its chemical identity has been established through its IUPAC name and physicochemical

properties. While a general framework for its isolation and structural elucidation can be

proposed based on standard phytochemical methods, a significant gap exists in the scientific

literature regarding its specific biological functions and molecular targets. This presents an

opportunity for future research to explore the therapeutic potential of Heteronoside,

contributing to the broader understanding of the pharmacological effects of flavonoid

glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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